Cas no 140945-51-3 ((S)-2-(2-Acetamidoacetamido)-5-amino-5-oxopentanoic acid)

• Product Name: (S)-2-(2-Acetamidoacetamido)-5-amino-5-oxopentanoic acid
• CAS No: 140945-51-3
• MF: C₉H₁₅N₃O₅
• MW: 245.232502222061
• CID: 101933
• PubChem ID: 15017944
• Update Time: 2025-04-18

(S)-2-(2-Acetamidoacetamido)-5-amino-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-(2-Acetamidoacetamido)-5-amino-5-oxopentanoic acid
• L-Glutamine,N2-(N-acetylglycyl)- (9CI)
• N-ACETYL-GLYCYL-L-GLUTAMINE
• N-ACETYL-L-GLYCYL-L-GLUTAMINE
• 140945-51-3
• (2S)-2-[(2-acetamidoacetyl)amino]-5-amino-5-oxopentanoic acid
• SCHEMBL9074250

• Inchi： 1S/C9H15N3O5/c1-5(13)11-4-8(15)12-6(9(16)17)2-3-7(10)14/h6H,2-4H2,1H3,(H2,10,14)(H,11,13)(H,12,15)(H,16,17)/t6-/m0/s1
• InChI Key： IZJNUYGFKMBWKR-LURJTMIESA-N
• SMILES： OC([C@H](CCC(N)=O)NC(CNC(C)=O)=O)=O

Computed Properties

• Exact Mass: 245.10100
• Monoisotopic Mass: 245.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 139Ų

Experimental Properties

• PSA: 138.59000
• LogP: -0.56050